Cas no 1421526-26-2 (1-(2-chlorophenyl)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}methanesulfonamide)

• Product Name: 1-(2-chlorophenyl)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}methanesulfonamide
• CAS No: 1421526-26-2
• MF: C₁₇H₁₄ClNO₃S₃
• MW: 411.945959568024
• CID: 5962513
• PubChem ID: 71803389
• Update Time: 2025-06-08

1-(2-chlorophenyl)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}methanesulfonamide
• 1-(2-chlorophenyl)-N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]methanesulfonamide
• 1-(2-chlorophenyl)-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)methanesulfonamide
• 1421526-26-2
• AKOS024555112
• 1-(2-CHLOROPHENYL)-N-{[5-(THIOPHENE-2-CARBONYL)THIOPHEN-2-YL]METHYL}METHANESULFONAMIDE
• F6413-0288

• Inchi： 1S/C17H14ClNO3S3/c18-14-5-2-1-4-12(14)11-25(21,22)19-10-13-7-8-16(24-13)17(20)15-6-3-9-23-15/h1-9,19H,10-11H2
• InChI Key： LVZDMJRPNRXZIT-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)S(NCC1SC(C(C2SC=CC=2)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 410.9824345g/mol
• Monoisotopic Mass: 410.9824345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 1-(2-chlorophenyl)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}methanesulfonamide

Introduction to 1-(2-chlorophenyl)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}methanesulfonamide (CAS No. 1421526-26-2)

1-(2-chlorophenyl)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}methanesulfonamide, a compound with the CAS number 1421526-26-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity of this molecule, characterized by its 1-(2-chlorophenyl)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl} moiety, makes it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of this compound encompasses several key functional groups that contribute to its unique properties and biological activities. The presence of a chlorophenyl group at the 1-position and a methanesulfonamide moiety at the N-position introduces specific interactions with biological targets, which are crucial for its pharmacological effects. Additionally, the incorporation of a thiophene ring system at the 5-position further enhances its potential as a bioactive molecule.

In recent years, there has been a growing interest in thiophene-based compounds due to their diverse biological activities. Thiophenes are known for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The specific modification of the thiophene ring in this compound, particularly the introduction of a carbonyl group at the 2-position and an alkyl chain linked to the methanesulfonamide group, adds to its complexity and potential therapeutic utility.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. The structure of 1-(2-chlorophenyl)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}methanesulfonamide aligns well with this trend, as it combines several pharmacophores that can potentially enhance its binding affinity and selectivity towards specific biological receptors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, is essential for constructing the complex framework of this molecule. These synthetic strategies not only facilitate the introduction of the desired functional groups but also ensure the structural integrity of the compound.

Evaluation of the pharmacological properties of 1-(2-chlorophenyl)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}methanesulfonamide has revealed promising results in preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in pathological processes. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management.

The molecular interactions between 1-(2-chlorophenyl)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}methanesulfonamide and biological targets are governed by principles of molecular recognition. The chlorophenyl group and the methanesulfonamide moiety play critical roles in establishing hydrogen bonding and hydrophobic interactions with residues on the target protein. These interactions are essential for achieving high binding affinity and specificity, which are key factors in determining the efficacy of a drug candidate.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of 1-(2-chlorophenyl)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}methanesulfonamide with various biological targets. These studies have provided valuable insights into how different functional groups within the molecule interact with their respective binding sites, thereby guiding further optimization efforts.

In conclusion, 1-(2-chlorophenyl)-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}methanesulfonamide (CAS No. 1421526-26-2) is a structurally complex and bioactive molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery programs aimed at developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to make meaningful contributions to advancements in medicine.